molecular formula C12H16BrNO B8710639 2-Bromo-N-(2-phenylpropan-2-yl)propanamide CAS No. 26095-83-0

2-Bromo-N-(2-phenylpropan-2-yl)propanamide

Cat. No.: B8710639
CAS No.: 26095-83-0
M. Wt: 270.17 g/mol
InChI Key: AIWKJAUZVCFROD-UHFFFAOYSA-N
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Description

2-Bromo-N-(2-phenylpropan-2-yl)propanamide is a useful research compound. Its molecular formula is C12H16BrNO and its molecular weight is 270.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

26095-83-0

Molecular Formula

C12H16BrNO

Molecular Weight

270.17 g/mol

IUPAC Name

2-bromo-N-(2-phenylpropan-2-yl)propanamide

InChI

InChI=1S/C12H16BrNO/c1-9(13)11(15)14-12(2,3)10-7-5-4-6-8-10/h4-9H,1-3H3,(H,14,15)

InChI Key

AIWKJAUZVCFROD-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)NC(C)(C)C1=CC=CC=C1)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

α,α-dimethylbenzylamine (27.0 g; 0.200 mole) was dissolved in toluene (200 ml), 10 % NaOH (200 ml) was added and the stirred mixture was cooled to 0°C. Bromopropionyl bromide (76.0 g; 0.352 mole) was added dropwise during 30 minutes while keeping the temperature below 10°C. Stirring was continued at room temperature for about 3 hours. The precipitated crystalline 2-bromo-N-(α,α-dimethylbenzyl)propionamide was filtered off, washed on the filter with cold toluene and dried in vacuo at 60°C. Yield: 45.2 g (83.8 %); m.p. 102°-103°C.
Quantity
27 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
reactant
Reaction Step Two
Quantity
76 g
Type
reactant
Reaction Step Three

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